Cas no 2432848-62-7 (Methyl 2-(benzyloxy)-3-bromo-5-methylbenzoate)

• Product Name: Methyl 2-(benzyloxy)-3-bromo-5-methylbenzoate
• CAS No: 2432848-62-7
• MF: C₁₆H₁₅BrO₃
• MW: 335.192504167557
• CID: 5074606
• Update Time: 2026-03-01

Methyl 2-(benzyloxy)-3-bromo-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(benzyloxy)-3-bromo-5-methylbenzoate

• Inchi： 1S/C16H15BrO3/c1-11-8-13(16(18)19-2)15(14(17)9-11)20-10-12-6-4-3-5-7-12/h3-9H,10H2,1-2H3
• InChI Key： FMHVCTBWPDREKQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(C(=O)OC)=C1OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5

Additional information on Methyl 2-(benzyloxy)-3-bromo-5-methylbenzoate

Research Briefing on Methyl 2-(benzyloxy)-3-bromo-5-methylbenzoate (CAS: 2432848-62-7) in Chemical Biology and Pharmaceutical Applications

Methyl 2-(benzyloxy)-3-bromo-5-methylbenzoate (CAS: 2432848-62-7) is a brominated aromatic ester derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile synthetic intermediate. This compound's unique structural features, including the benzyl-protected phenol, bromo substituent, and methyl ester, make it a valuable building block for the synthesis of more complex molecules with potential biological activities. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Methyl 2-(benzyloxy)-3-bromo-5-methylbenzoate as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromo substituent at the 3-position was shown to facilitate efficient palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular scaffold. Researchers reported that derivatives synthesized from this intermediate showed promising activity against BTK with IC50 values in the low nanomolar range, suggesting potential applications in autoimmune diseases and B-cell malignancies.

In the field of anti-inflammatory drug development, a recent patent application (WO2023056421) disclosed the use of 2432848-62-7 as a precursor for COX-2 selective inhibitors. The methyl ester functionality was strategically modified to introduce various sulfonamide groups, yielding compounds with improved selectivity profiles compared to existing NSAIDs. Molecular docking studies suggested that the bromine atom contributes to favorable hydrophobic interactions in the COX-2 binding pocket, potentially explaining the enhanced selectivity observed in vitro.

From a synthetic chemistry perspective, advances in the preparation of Methyl 2-(benzyloxy)-3-bromo-5-methylbenzoate have been reported. A 2024 Organic Process Research & Development paper described an optimized large-scale synthesis route featuring a regioselective bromination step with N-bromosuccinimide (NBS) that achieved >90% yield and excellent purity (>99.5%). This development addresses previous challenges in controlling the position of bromination in similar aromatic systems and may facilitate broader adoption of this intermediate in industrial pharmaceutical applications.

The compound's potential extends beyond small molecule therapeutics. Recent work published in Bioconjugate Chemistry explored its use in antibody-drug conjugate (ADC) development. The benzyl-protected phenol was selectively deprotected and functionalized with various linker chemistries, enabling efficient conjugation to monoclonal antibodies. Preliminary in vivo studies in xenograft models showed promising tumor growth inhibition with acceptable toxicity profiles when used in ADCs targeting HER2-positive cancers.

As research continues, several challenges remain to be addressed. The stability of the benzyl ether under various reaction conditions requires careful consideration, and the potential for debromination during certain transformations may limit some synthetic applications. However, the growing body of literature suggests that Methyl 2-(benzyloxy)-3-bromo-5-methylbenzoate (2432848-62-7) will continue to be an important tool in medicinal chemistry and drug discovery efforts, particularly in targeted therapy development and structure-activity relationship studies.